Cas no 1220040-12-9 ((7-Methyl-1h-indazol-5-yl)-methanol)
(7-Methyl-1h-indazol-5-yl)-methanol Chemical and Physical Properties
Names and Identifiers
-
- (7-Methyl-1h-indazol-5-yl)-methanol
- (7-methyl-1H-indazol-5-yl)methanol
- 7-Methyl-1H-indazole-5-methanol
- DB-257873
- G62844
- DTXSID601304916
- MB14734
- 1220040-12-9
- CS-0340838
-
- MDL: MFCD15474898
- Inchi: 1S/C9H10N2O/c1-6-2-7(5-12)3-8-4-10-11-9(6)8/h2-4,12H,5H2,1H3,(H,10,11)
- InChI Key: AISJVZYFIFAYHU-UHFFFAOYSA-N
- SMILES: OCC1C=C(C)C2=C(C=NN2)C=1
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 48.9Ų
(7-Methyl-1h-indazol-5-yl)-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM150639-1g |
(7-Methyl-1H-indazol-5-yl)-methanol |
1220040-12-9 | 95% | 1g |
$660 | 2021-08-05 | |
| Chemenu | CM150639-1g |
(7-Methyl-1H-indazol-5-yl)-methanol |
1220040-12-9 | 95% | 1g |
$*** | 2023-04-03 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0420-1g |
(7-Methyl-1H-indazol-5-yl)-methanol |
1220040-12-9 | 97% | 1g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0420-5g |
(7-Methyl-1H-indazol-5-yl)-methanol |
1220040-12-9 | 97% | 5g |
16943.89CNY | 2021-05-08 | |
| Alichem | A269002089-1g |
(7-Methyl-1H-indazol-5-yl)methanol |
1220040-12-9 | 95% | 1g |
$562.32 | 2023-09-03 | |
| eNovation Chemicals LLC | D968694-100mg |
(7-Methyl-1H-indazol-5-yl)-methanol |
1220040-12-9 | 95% | 100mg |
$300 | 2024-07-28 | |
| eNovation Chemicals LLC | D968694-250mg |
(7-Methyl-1H-indazol-5-yl)-methanol |
1220040-12-9 | 95% | 250mg |
$480 | 2024-07-28 | |
| eNovation Chemicals LLC | D968694-500mg |
(7-Methyl-1H-indazol-5-yl)-methanol |
1220040-12-9 | 95% | 500mg |
$825 | 2024-07-28 | |
| eNovation Chemicals LLC | D968694-1g |
(7-Methyl-1H-indazol-5-yl)-methanol |
1220040-12-9 | 95% | 1g |
$1555 | 2024-07-28 | |
| eNovation Chemicals LLC | D968694-5g |
(7-Methyl-1H-indazol-5-yl)-methanol |
1220040-12-9 | 95% | 5g |
$5465 | 2024-07-28 |
(7-Methyl-1h-indazol-5-yl)-methanol Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on (7-Methyl-1h-indazol-5-yl)-methanol
Comprehensive Overview of (7-Methyl-1H-indazol-5-yl)-methanol (CAS No. 1220040-12-9): Properties, Applications, and Research Insights
The compound (7-Methyl-1H-indazol-5-yl)-methanol (CAS No. 1220040-12-9) is a specialized indazole derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its molecular characteristics, synthesis pathways, and emerging roles in drug discovery, aligning with current trends in small-molecule therapeutics and heterocyclic chemistry.
Chemically, (7-Methyl-1H-indazol-5-yl)-methanol belongs to the indazole family, a class of nitrogen-containing heterocycles known for their bioactivity. The presence of a hydroxymethyl group at the 5-position and a methyl substituent at the 7-position enhances its solubility and reactivity, making it a valuable intermediate in medicinal chemistry. Researchers frequently explore its structure-activity relationships (SAR) to optimize lead compounds for targets like kinase inhibitors and GPCR modulators.
Recent studies highlight the compound's relevance in cancer research, particularly in the design of tyrosine kinase inhibitors. Its scaffold mimics bioactive motifs found in FDA-approved drugs, sparking interest in personalized medicine approaches. Additionally, its metabolic stability and blood-brain barrier permeability are under investigation for neurodegenerative disease applications, addressing growing public interest in Alzheimer's and Parkinson's therapeutics.
From a synthetic perspective, (7-Methyl-1H-indazol-5-yl)-methanol is typically prepared via Pd-catalyzed cross-coupling or reductive amination strategies. Innovations in green chemistry have led to improved yields using microwave-assisted synthesis, reflecting the industry's shift toward sustainable practices. Analytical techniques like HPLC-MS and NMR spectroscopy ensure high purity, critical for preclinical studies.
The compound's commercial demand is rising due to its utility in high-throughput screening libraries. Pharmaceutical companies prioritize such building blocks to accelerate drug repurposing projects—a trend amplified by post-pandemic needs for rapid therapeutic development. Furthermore, its IP status and patent landscape are frequently queried in AI-driven literature searches, underscoring its competitive value.
In conclusion, (7-Methyl-1H-indazol-5-yl)-methanol (CAS No. 1220040-12-9) exemplifies the convergence of structural ingenuity and therapeutic potential. As research continues to unravel its mechanisms, this compound may pave the way for breakthroughs in precision oncology and CNS drug delivery, answering pressing questions in modern healthcare.
1220040-12-9 ((7-Methyl-1h-indazol-5-yl)-methanol) Related Products
- 3176-66-7(7-Methyl-1H-indazole)
- 677304-69-7(1H-Indazole-7-carboxylic acid)
- 478828-52-3(1H-indazol-5-ylmethanol)
- 478841-61-1(5-Hydroxy-7-methyl-1H-indazole)
- 1092961-09-5(1H-indazol-7-ylmethanol)
- 1031417-41-0(7-Methyl-1H-indazole-5-carboxylic acid)
- 43067-41-0(5,7-Dimethyl-1H-indazole)
- 709608-85-5(1H-indazol-4-ylmethanol)
- 5265-38-3(8-Methylcinnoline)
- 916902-55-1(1H-indazol-6-ylmethanol)